Cas no 941893-91-0 (N'-(3-methoxyphenyl)methyl-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide)

• Product Name: N'-(3-methoxyphenyl)methyl-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide
• CAS No: 941893-91-0
• MF: C₂₃H₂₇N₃O₄
• MW: 409.478185892105
• CID: 5499881
• Update Time: 2025-11-01

N'-(3-methoxyphenyl)methyl-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[(3-methoxyphenyl)methyl]-N'-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-7-yl]oxamide
• N'-(3-methoxyphenyl)methyl-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide

• Inchi： 1S/C23H27N3O4/c1-15(2)23(29)26-11-5-7-17-9-10-18(13-20(17)26)25-22(28)21(27)24-14-16-6-4-8-19(12-16)30-3/h4,6,8-10,12-13,15H,5,7,11,14H2,1-3H3,(H,24,27)(H,25,28)
• InChI Key： WFCXBOWDPHDGEO-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC(OC)=C1)(=O)C(NC1=CC2=C(C=C1)CCCN2C(=O)C(C)C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(3-methoxyphenyl)methyl-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide

N'-(3-Methoxyphenyl)methyl-N-1-(2-Methylpropanoyl)-1,2,3,4-Tetrahydroquinolin-7-Ylethanediamide: A Comprehensive Overview

The compound with CAS No. 941893-91-0, known as N'-(3-methoxyphenyl)methyl-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure and potential applications in drug development. Recent studies have highlighted its unique properties and mechanisms of action, making it a subject of interest for researchers worldwide.

N'-(3-methoxyphenyl)methyl-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide is characterized by its tetrahydroquinoline backbone, which is a common structural motif in many bioactive compounds. The presence of a methoxy group on the phenyl ring and an acetyl group on the tetrahydroquinoline moiety contributes to its pharmacokinetic properties. These features have been extensively studied in recent years to understand their role in the compound's bioavailability and efficacy.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using multi-component reactions and catalytic processes. Researchers have optimized reaction conditions to achieve high yields and purity levels. The synthesis of N'-(3-methoxyphenyl)methyl-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide involves a series of steps that include coupling reactions and cyclization processes. These methods have been documented in several peer-reviewed journals and highlight the importance of stereochemistry in determining the compound's activity.

The pharmacological properties of this compound have been explored in various in vitro and in vivo models. Studies conducted on N'-(3-methoxyphenyl)methyl-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide suggest that it exhibits potent anti-inflammatory and antioxidant activities. These findings are supported by recent research that demonstrates its ability to inhibit key enzymes involved in inflammatory pathways. Furthermore, the compound has shown promise as a potential therapeutic agent for neurodegenerative diseases due to its ability to modulate cellular signaling pathways.

In addition to its pharmacological applications, N'-(3-methoxyphenyl)methyl-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-Ylethanediamide has also been investigated for its role in chemical biology. Researchers have utilized this compound as a tool to study protein-protein interactions and enzyme kinetics. Its unique structure allows for selective binding to specific targets, making it a valuable reagent in biochemical assays.

The development of novel analogs based on N'-(3-methoxyphenyl)methyl-N-1-(2-methylpropanoyl)-1,2,3,tetrahydroquinolin -7-Ylethanediamide has been a focal point of recent research efforts. By modifying the substituents on the phenyl ring or the tetrahydroquinoline moiety researchers aim to enhance the compound's therapeutic potential while minimizing off-target effects. These studies are conducted using advanced computational techniques such as molecular docking and dynamic simulations which provide insights into the compound's interactions with biological systems.

Despite its promising properties further research is required to fully understand the mechanisms underlying N' -( 3 - methoxyphenyl ) methyl - N - 1 - ( 2 - methyl propanoyl ) - 1 , 2 , 3 , 4 - tetrahydro quinoline -7-Ylethanediamide's activity. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate its translation into clinical applications.